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Compound of Interest

Compound Name: GSK 3008348

Cat. No.: B11933988

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the dosing and administration of GSK3008348
in preclinical animal studies, with a focus on its application in models of idiopathic pulmonary
fibrosis (IPF). GSK3008348 is a potent and selective small molecule inhibitor of the av[36
integrin, which plays a critical role in the activation of transforming growth factor- (TGFpB), a
key mediator in fibrotic processes.[1][2]

Mechanism of Action

GSK3008348 is an RGD-mimetic compound that targets the av36 integrin with high affinity.[3]
By binding to avf36, it prevents the activation of latent TGFf.[1] This inhibition of TGFf3
signaling has been shown to reduce downstream pro-fibrotic effects, such as collagen
deposition.[1][2] Furthermore, GSK3008348 induces the rapid internalization and subsequent
lysosomal degradation of the av36 integrin in lung epithelial cells, leading to a prolonged
duration of action.[1][4]

Below is a diagram illustrating the signaling pathway targeted by GSK3008348.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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